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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental physicochemical properties is paramount. This guide provides a

focused summary of the molecular weight and chemical formula for Butane-2-sulfonamide.

Core Molecular Data
The essential molecular details of Butane-2-sulfonamide are presented below. This data is

foundational for a range of experimental and computational applications, from reaction

stoichiometry to molecular modeling.

Property Value

Molecular Formula C4H11NO2S[1]

Molecular Weight 137.20 g/mol [2]

Monoisotopic Mass 137.05106 Da[1]

Elemental Composition and Structure
The molecular formula C4H11NO2S indicates the elemental makeup of Butane-2-
sulfonamide. The structural arrangement consists of a sulfonyl group attached to a sec-butyl

group and an amine group.[3] The connectivity of these atoms dictates the compound's

chemical behavior and physical properties.
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Molecular Formula: C4H11NO2S

Atom Count

C

Carbon: 4

H

Hydrogen: 11

N

Nitrogen: 1

O

Oxygen: 2

S

Sulfur: 1
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Elemental composition of Butane-2-sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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